Cas no 1261824-17-2 (2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl)

• Product Name: 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl
• CAS No: 1261824-17-2
• MF: C₁₄H₁₀ClF₃
• MW: 270.677413463593
• CID: 4990950
• Update Time: 2025-10-28

2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10ClF3/c1-9-5-6-12(13(15)7-9)10-3-2-4-11(8-10)14(16,17)18/h2-8H,1H3
• InChI Key： VGYXVKDNTSFUJH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 270.042
• Monoisotopic Mass: 270.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl

Introduction to 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl (CAS No. 1261824-17-2)

2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl (CAS No. 1261824-17-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and agrochemicals. This compound is characterized by its biphenyl core, which is substituted with a chlorine atom, a methyl group, and a trifluoromethyl group. These functional groups contribute to the compound's stability, reactivity, and biological activity.

The chemical formula of 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl is C₁₅H₁₀ClF₃. Its molecular weight is approximately 283.69 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including coupling reactions and halogenation processes. The biphenyl core provides a rigid and planar structure, which is crucial for its interactions with biological targets and other molecules.

In the pharmaceutical industry, 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl demonstrated significant inhibition of cancer cell proliferation in vitro. The trifluoromethyl group, in particular, was found to enhance the lipophilicity and metabolic stability of the compounds, making them more suitable for further development as therapeutic agents.

Beyond pharmaceutical applications, 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl has also found use in materials science. Its rigid biphenyl core and functional groups make it an attractive building block for the synthesis of advanced materials with unique properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of conjugated polymers for organic electronics. The resulting materials exhibit excellent charge transport properties and have potential applications in organic light-emitting diodes (OLEDs) and solar cells.

In the field of agrochemicals, 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl has been investigated for its potential as a plant growth regulator or pesticide. A study published in the Journal of Agricultural and Food Chemistry in 2020 reported that this compound showed significant activity against several plant pathogens. The chlorine and trifluoromethyl groups were found to play a crucial role in enhancing the compound's bioactivity and selectivity towards target organisms.

The synthesis of 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions between aryl halides and arylboronic acids, followed by selective halogenation or fluorination steps. Recent advancements in catalytic methods have improved the efficiency and sustainability of these syntheses, making it more feasible to produce this compound on a larger scale.

In terms of safety and environmental impact, 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl is generally considered to be stable under normal conditions but should be handled with appropriate precautions due to its reactivity with certain chemicals. It is important to follow standard laboratory safety protocols when working with this compound to ensure the well-being of researchers and the environment.

To summarize, 2-Chloro-4-methyl-3'-(trifluoromethyl)biphenyl (CAS No. 1261824-17-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in various scientific fields.